Cas no 1261804-84-5 (6-(Trifluoromethyl)-2,3,4-tris(2-(trifluoromethoxy)phenyl)pyridine)

• Product Name: 6-(Trifluoromethyl)-2,3,4-tris(2-(trifluoromethoxy)phenyl)pyridine
• CAS No: 1261804-84-5
• MF: C₂₇H₁₃F₁₂NO₃
• MW: 627.377869367599
• CID: 4986855
• Update Time: 2025-05-19

6-(Trifluoromethyl)-2,3,4-tris(2-(trifluoromethoxy)phenyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 6-(Trifluoromethyl)-2,3,4-tris(2-(trifluoromethoxy)phenyl)pyridine

• Inchi： 1S/C27H13F12NO3/c28-24(29,30)21-13-17(14-7-1-4-10-18(14)41-25(31,32)33)22(15-8-2-5-11-19(15)42-26(34,35)36)23(40-21)16-9-3-6-12-20(16)43-27(37,38)39/h1-13H
• InChI Key： LYYAUHFLXCHMDG-UHFFFAOYSA-N
• SMILES： FC(C1=CC(C2C=CC=CC=2OC(F)(F)F)=C(C2C=CC=CC=2OC(F)(F)F)C(C2C=CC=CC=2OC(F)(F)F)=N1)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 16
• Heavy Atom Count: 43
• Rotatable Bond Count: 6
• Complexity: 892
• XLogP3: 10.2
• Topological Polar Surface Area: 40.6

Additional information on 6-(Trifluoromethyl)-2,3,4-tris(2-(trifluoromethoxy)phenyl)pyridine

Research Briefing on 6-(Trifluoromethyl)-2,3,4-tris(2-(trifluoromethoxy)phenyl)pyridine (CAS: 1261804-84-5)

In recent years, the compound 6-(Trifluoromethyl)-2,3,4-tris(2-(trifluoromethoxy)phenyl)pyridine (CAS: 1261804-84-5) has garnered significant attention in the field of chemical biology and pharmaceutical research. This briefing aims to provide an overview of the latest advancements, applications, and mechanistic insights related to this compound, which exhibits promising potential in drug discovery and development.

The compound's unique structural features, including multiple trifluoromethyl and trifluoromethoxy groups, contribute to its distinctive physicochemical properties and biological activity. Recent studies have focused on its synthesis, optimization, and evaluation as a potential therapeutic agent. Notably, its role as a modulator of specific biological targets has been explored, with particular emphasis on its interactions with enzymes and receptors implicated in various diseases.

One of the key findings from recent research is the compound's efficacy in inhibiting certain kinase enzymes, which are critical in signaling pathways associated with cancer and inflammatory disorders. In vitro and in vivo studies have demonstrated its ability to selectively target these kinases, leading to reduced proliferation of cancer cells and attenuation of inflammatory responses. These findings highlight its potential as a lead compound for further drug development.

Additionally, the pharmacokinetic and pharmacodynamic properties of 6-(Trifluoromethyl)-2,3,4-tris(2-(trifluoromethoxy)phenyl)pyridine have been investigated. Studies indicate favorable absorption, distribution, metabolism, and excretion (ADME) profiles, making it a viable candidate for oral administration. However, challenges related to its solubility and bioavailability have been noted, prompting ongoing research into formulation strategies to enhance its therapeutic efficacy.

Recent advancements in computational chemistry and molecular modeling have further elucidated the compound's binding modes and interactions with target proteins. These insights have facilitated the design of analogs with improved potency and selectivity, paving the way for the development of next-generation therapeutics. Collaborative efforts between academia and industry are underway to translate these findings into clinical applications.

In conclusion, 6-(Trifluoromethyl)-2,3,4-tris(2-(trifluoromethoxy)phenyl)pyridine represents a promising scaffold in medicinal chemistry, with demonstrated potential in targeting key biological pathways. Continued research efforts are essential to address existing challenges and fully exploit its therapeutic benefits. This briefing underscores the importance of interdisciplinary collaboration in advancing the development of novel pharmaceutical agents.